Cas no 1639467-11-0 (Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester)

• Product name: Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester
• CAS No: 1639467-11-0
• MF: C₈H₁₅N₃O₂
• MW: 185.224
• CID: 4503672
• PubChem ID: 137946101

Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-azido-2-methyl-, 1,1-dimethylethyl ester
• 2-Azido-2-methylpropanoic acid-1,1-dimethylethyl ester
• SY318686
• 1639467-11-0
• Tert-butyl 2-azido-2-methylpropanoate
• MFCD31725321
• 2-Azido-2-methylpropanoic acid tert-butyl ester

• Inchi： InChI=1S/C8H15N3O2/c1-7(2,3)13-6(12)8(4,5)10-11-9/h1-5H3
• InChI Key： UBYOQLBEGVHYDM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 185.116426730Da
• Monoisotopic Mass: 185.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.7Ų